Cas no 1956332-04-9 (ethyl 3-amino-6-(trifluoromethyl)benzofuran-2-carboxylate)

• Product Name: ethyl 3-amino-6-(trifluoromethyl)benzofuran-2-carboxylate
• CAS No: 1956332-04-9
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• MDL: MFCD27922539
• CID: 5211832
• Update Time: 2026-03-06

ethyl 3-amino-6-(trifluoromethyl)benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 3-amino-6-(trifluoromethyl)-, ethyl ester
• ethyl 3-amino-6-(trifluoromethyl)benzofuran-2-carboxylate

• MDL： MFCD27922539
• Inchi： 1S/C12H10F3NO3/c1-2-18-11(17)10-9(16)7-4-3-6(12(13,14)15)5-8(7)19-10/h3-5H,2,16H2,1H3
• InChI Key： GZLRAHAHJMQHAA-UHFFFAOYSA-N
• SMILES： O1C2=CC(C(F)(F)F)=CC=C2C(N)=C1C(OCC)=O

Additional information on ethyl 3-amino-6-(trifluoromethyl)benzofuran-2-carboxylate

Introduction to Ethyl 3-amino-6-(trifluoromethyl)benzofuran-2-carboxylate (CAS No. 1956332-04-9)

Ethyl 3-amino-6-(trifluoromethyl)benzofuran-2-carboxylate, identified by its CAS number 1956332-04-9, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both amino and trifluoromethyl groups in its structure contributes to its reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The benzofuran core of this compound is a well-known scaffold in medicinal chemistry, often employed in the design of bioactive molecules. The introduction of a trifluoromethyl group at the 6-position enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the amino group at the 3-position provides a site for further functionalization, allowing for the creation of more complex derivatives with tailored pharmacological properties.

Recent studies have highlighted the importance of trifluoromethyl-substituted compounds in medicinal chemistry. These groups are known to improve binding affinity and selectivity, making them highly desirable in the development of small-molecule drugs. In particular, compounds containing trifluoromethyl groups have shown promise in treating various diseases, including cancer and inflammatory disorders. Ethyl 3-amino-6-(trifluoromethyl)benzofuran-2-carboxylate is no exception and has been explored as a potential lead compound in several pharmacological investigations.

The synthesis of Ethyl 3-amino-6-(trifluoromethyl)benzofuran-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of a benzofuran precursor, followed by functionalization at the 3- and 6-positions. The introduction of the amino group can be achieved through various methods, including nucleophilic substitution or reduction of nitro compounds. The subsequent installation of the trifluoromethyl group can be accomplished using palladium-catalyzed cross-coupling reactions or direct fluorination techniques.

One of the key challenges in synthesizing this compound is maintaining regioselectivity during functionalization. The benzofuran ring is prone to undergo multiple reactions at different positions, necessitating careful optimization of reaction conditions to achieve the desired product. Advances in synthetic methodologies have enabled chemists to overcome these challenges, making it possible to produce high-purity Ethyl 3-amino-6-(trifluoromethyl)benzofuran-2-carboxylate on a scalable basis.

In terms of pharmacological activity, Ethyl 3-amino-6-(trifluoromethyl)benzofuran-2-carboxylate has shown potential as an intermediate in the development of novel therapeutic agents. Preclinical studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties. The trifluoromethyl group plays a crucial role in modulating these activities by enhancing binding interactions with biological targets.

The versatility of Ethyl 3-amino-6-(trifluoromethyl)benzofuran-2-carboxylate as a building block for drug discovery is further highlighted by its ability to undergo further derivatization. Chemists can modify various functional groups within its structure to create libraries of compounds with diverse pharmacological profiles. This approach has been successfully employed in high-throughput screening campaigns to identify lead compounds for further development.

Recent advancements in computational chemistry have also contributed to the understanding of Ethyl 3-amino-6-(trifluoromethyl)benzofuran-2-carboxylate's behavior. Molecular modeling studies have provided insights into its interactions with biological targets, helping to guide the design of more effective derivatives. These computational tools are particularly valuable in predicting binding affinities and optimizing drug-like properties without the need for extensive experimental testing.

The future prospects for Ethyl 3-amino-6-(trifluoromethyl)benzofuran-2-carboxylate are promising, with ongoing research aimed at expanding its applications in drug development. New synthetic strategies are being explored to improve yield and efficiency, while computational methods continue to aid in rational drug design. As our understanding of biological pathways grows, so does the demand for innovative molecular tools like Ethyl 3-amino-6-(trifluoromethyl)benzofuran-2-carboxylate to address unmet medical needs.